Cas no 28374-71-2 (Adlupulone)

Adlupulone structure
Adlupulone structure
Product Name:Adlupulone
CAS No:28374-71-2
MF:C26H38O4
MW:414.577528476715
CID:286558
Update Time:2023-08-03

Adlupulone Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclohexene-1,3-dione,5-hydroxy-2,2,6-tris(3-methyl-2-buten-1-yl)-4-(2-methyl-1-oxobutyl)-
    • 4-Cyclohexene-1,3-dione,5-hydroxy-2,2,6-tris(3-methyl-2-butenyl)-4-(2-methyl-1-oxobutyl)- (9CI)
    • 4-Cyclohexene-1,3-dione,5-hydroxy-2,2,6-tris(3-methyl-2-butenyl)-4-(2-methylbutyryl)- (8CI)
    • Adlupulone(6CI,7CI)
    • ADLUPULONE
    • O2S4D7K08Y
    • Q27894794
    • 3,5-Dihydroxy-4,4,6-tris(3-methyl-2-butenyl)-2-(2-methylbutyryl)-2,5-cyclohexadien-1-one
    • 2,4-Cyclohexadien-1-one, 3,5-dihydroxy-4,6,6-tris(3-methyl-2-buten-1-yl)-2-(2-methyl-1-oxobutyl)-
    • 3,5-dihydroxy-2-(2-methylbutanoyl)-4,6,6-tris(3-methylbut-2-en-1-yl)cyclohexa-2,4-dien-1-one
    • 4-Cyclohexene-1,3-dione, 5-hydroxy-2,2,6-tris(3-methyl-2-buten-1-yl)-4-(2-methyl-1-oxobutyl)-
    • Adlupulone
    • Inchi: 1S/C26H38O4/c1-9-19(8)22(27)21-23(28)20(11-10-16(2)3)24(29)26(25(21)30,14-12-17(4)5)15-13-18(6)7/h10,12-13,19,28-29H,9,11,14-15H2,1-8H3
    • InChI Key: QXPOWGXRDUFAQW-UHFFFAOYSA-N
    • SMILES: OC1=C(C/C=C(\C)/C)C(=C(C(C(C)CC)=O)C(C1(C/C=C(\C)/C)C/C=C(\C)/C)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 814
  • Topological Polar Surface Area: 74.6

Adlupulone Related Literature

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